Cas no 1132076-41-5 (2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• CAS No: 1132076-41-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 5291417
• PubChem ID: 68975065
• Update Time: 2026-03-10

2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1132076-41-5
• 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• SCHEMBL4250760

• Inchi： 1S/C9H8O3/c10-8-3-1-2-5-6(8)4-7(5)9(11)12/h1-3,7,10H,4H2,(H,11,12)
• InChI Key： YDIZSCYISNCCKJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CC2C(=O)O

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

Introduction to 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 1132076-41-5) and Its Emerging Applications in Chemical Biology

2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, identified by the chemical identifier CAS No. 1132076-41-5, is a structurally intricate compound that has garnered significant attention in the field of chemical biology due to its unique bicyclic scaffold and functional groups. This molecule belongs to the class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties and potential applications in drug discovery and therapeutic development.

The compound’s name highlights its core structural features: a bicyclo[4.2.0]octane backbone, a hydroxyl group at the 2-position, and a carboxylic acid functional group at the 7-position. This specific arrangement of atoms imparts distinct chemical and biological properties, making it a valuable scaffold for medicinal chemists seeking to design novel bioactive molecules. The bicyclo structure contributes to steric constraints that can influence binding affinity and selectivity, while the hydroxyl and carboxylic acid groups provide opportunities for further functionalization through hydrogen bonding, ionic interactions, or covalent modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclo[4.2.0]octane derivatives due to their ability to mimic complex natural structures while maintaining high molecular rigidity. This rigidity can enhance binding stability to biological targets, such as enzymes and receptors, which are critical for drug action. The presence of both polar (hydroxyl and carboxylic acid) and non-polar regions in 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid allows it to interact with a wide range of biological systems, making it a versatile building block for drug design.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. Researchers have leveraged its structural framework to develop analogs with enhanced biological activity. For instance, modifications at the 1-, 3-, or 5-positions of the bicyclic core have been explored to optimize interactions with specific targets. These modifications often involve introducing additional heteroatoms or functional groups that can modulate electronic properties and binding kinetics.

Recent studies have highlighted the compound’s relevance in addressing neurological disorders. The rigid scaffold of bicyclo[4.2.0]octane derivatives is particularly well-suited for interacting with transmembrane proteins, such as G-protein coupled receptors (GPCRs), which are implicated in various neurological conditions. The hydroxyl and carboxylic acid groups serve as key interaction points for hydrogen bonding with receptor residues, enhancing binding affinity and selectivity. Preclinical investigations have demonstrated that derivatives of this scaffold exhibit promising activity in models of neurodegeneration and pain modulation.

The carboxylic acid moiety at the 7-position also offers opportunities for prodrug development or conjugation with other bioactive molecules via esterification or amide bond formation. Such modifications can improve solubility, bioavailability, or target specificity, making 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid a valuable intermediate in synthetic chemistry.

Another area where this compound has shown promise is in anti-inflammatory applications. Bicyclo[4.2.0]octane derivatives have been investigated for their ability to inhibit inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The hydroxyl group at the 2-position can participate in hydrogen bonding interactions with active sites of these enzymes, potentially leading to novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

The synthesis of 2-hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid presents both challenges and opportunities for synthetic chemists due to its strained bicyclic structure. Advanced methodologies such as transition-metal-catalyzed cyclizations or organometallic reactions have been employed to construct the core framework efficiently while maintaining high regioselectivity and yield. These synthetic advances have enabled access to a library of derivatives for further biological evaluation.

The growing body of evidence supporting the pharmacological relevance of bicyclo[4.2.0]octane derivatives underscores their importance as privileged scaffolds in drug discovery programs worldwide. As research continues to uncover new biological functions and synthetic strategies for modifying these structures,CAS No 1132076-41-5 will undoubtedly remain at the forefront of investigations into novel therapeutic agents.